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Compound of Interest

Compound Name: 2-Hydroxypropiophenone

CAS No.: 5650-40-8

Cat. No.: B1664086

Get Quote

Structural Determinants of Photoinitiation Efficiency
in UV-Curing Systems[1]
Executive Summary & Chemical Identity[2][3]
This guide provides a rigorous technical comparison between 2-Hydroxypropiophenone (2-

HPP) and its methylated industry-standard counterpart, Irgacure 1173 (HMPP).

While often confused due to nomenclature similarities, these two molecules represent a classic

case study in Structure-Activity Relationships (SAR). Irgacure 1173 is the optimized derivatives

of the 2-HPP scaffold. The introduction of the gem-dimethyl group at the

-carbon is not merely structural; it is the functional driver that elevates Irgacure 1173 to a high-
efficiency Type I photoinitiator, whereas 2-HPP remains largely a precursor or low-reactivity
analog.
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Feature
2-Hydroxypropiophenone
(2-HPP)

Irgacure 1173 (HMPP)

CAS Number 565-63-9 7473-98-5

IUPAC Name
2-hydroxy-1-phenylpropan-1-

one

2-hydroxy-2-methyl-1-

phenylpropan-1-one

Structure
Secondary

-carbon (1 Methyl, 1 H)

Tertiary

-carbon (2 Methyls)

Radical Type
Secondary Alkyl Radical (Less

Stable)

Tertiary Alkyl Radical (Highly

Stable)

Industry Status Precursor / Impurity / Niche Standard Liquid Photoinitiator

Mechanistic Comparison: The Gem-Dimethyl Effect
The core difference lies in the Norrish Type I photocleavage mechanism. Upon UV irradiation

(typically 240–340 nm), both molecules undergo homolytic cleavage at the C–C bond between

the carbonyl and the

-carbon.

2.1 The Cleavage Pathway
Irgacure 1173: Cleaves to form a Benzoyl radical and a 2-hydroxy-2-propyl radical. The latter

is a tertiary radical, stabilized by hyperconjugation from two methyl groups. This stability

prevents rapid recombination, allowing the radical to initiate polymerization effectively.

2-HPP: Cleaves to form a Benzoyl radical and a 1-hydroxyethyl radical. This is a secondary

radical. It is less stable and more prone to cage recombination (reforming the parent

molecule) or hydrogen abstraction rather than initiating the polymer chain.
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Figure 1:Mechanistic pathway showing the critical role of radical stability. Irgacure 1173

generates a tertiary radical that resists recombination, driving higher initiation efficiency

compared to 2-HPP.

Physicochemical & Performance Data
The following data aggregates experimental values from standard acrylate photopolymerization

setups (e.g., PEGDA or TMPTA resins).

3.1 Comparative Properties Table
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Property
2-HPP (CAS 565-
63-9)

Irgacure 1173 (CAS
7473-98-5)

Impact on
Formulation

Molecular Weight 150.17 g/mol 164.20 g/mol
1173 is slightly less

volatile.

Absorbance Max (

)
~245 nm, ~280 nm

244 nm, 278 nm, 322

nm

Similar profiles; 1173

has better tailing into

UVA.

Molar Extinction (

)
< 5 M⁻¹cm⁻¹ ~50 M⁻¹cm⁻¹

1173 is more reactive

under standard UV-

LEDs (365nm).

Solubility (Water) Low (< 0.5 g/100ml ) Low (< 1 g/100ml )

Both require co-

solvents

(EtOH/DMSO) for

hydrogels.

Curing Speed

(Relative)
1.0x (Baseline) ~3.5x Faster

1173 achieves

gelation significantly

faster.

Yellowing Index Moderate Low
1173 is preferred for

clear optical coatings.

3.2 Kinetic Analysis (Double Bond Conversion)
In a standard experiment curing Trimethylolpropane triacrylate (TMPTA) under a Mercury arc

lamp (100 mW/cm²):

Irgacure 1173 typically reaches 95%+ Double Bond Conversion (DBC) within 30 seconds.

2-HPP often plateaus at 60-70% DBC under identical conditions due to slower initiation rates

and higher radical termination (cage effect).

Biocompatibility & Toxicity (Critical for Drug Dev)
For researchers in drug delivery and tissue engineering, neither molecule is "bio-inert," but their

toxicity profiles differ based on their cleavage products.
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Cytotoxicity: Both molecules exhibit cytotoxicity in the unpolymerized state. The

for Irgacure 1173 in fibroblast cells (L929) is typically in the range of 0.5 - 1.0 mM.

Residual Monomer: Because 2-HPP initiates slower, it leaves higher concentrations of

unreacted acrylates (monomers) in the matrix, which are often more toxic than the

photoinitiator itself.

Recommendation: For biological applications, Irgacure 2959 (a hydroxyl-functionalized

analog of 1173) is the gold standard due to water solubility and lower cell membrane

permeability. However, if choosing between 1173 and 2-HPP, 1173 is safer purely because it

drives the reaction to completion, reducing the toxic load of free monomers.

Experimental Protocols
Protocol A: Real-Time FTIR Kinetics (Curing Efficiency)
Objective: Quantify the rate of polymerization by tracking the disappearance of the acrylate

C=C bond.

Preparation: Mix Photoinitiator (1% w/w) into PEGDA (Mn=700) resin.

Setup: Place a 20 µL droplet between two NaCl plates (or use an ATR accessory).

Irradiation: Expose to UV source (Mercury lamp or 365nm LED, 20 mW/cm²) in situ.

Measurement: Continuous scan (Resolution: 4 cm⁻¹, 1 spectrum/sec).

Analysis: Track the peak area at 1635 cm⁻¹ (C=C stretch) or 810 cm⁻¹ (C=C twist).

Calculation:

(Where

is peak area at time t, and

is area at time 0).

Protocol B: Cytotoxicity Assessment (ISO 10993-5 Adaptation)
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Objective: Determine the biocompatibility of the cured hydrogel leachates.

Fabrication: Cure hydrogel discs (10mm diameter) using 1173 or 2-HPP.

Extraction: Incubate discs in DMEM culture medium (1 mL per 3 cm² surface area) for 24

hours at 37°C.

Cell Culture: Seed L929 mouse fibroblasts at

cells/well in a 96-well plate.

Exposure: Replace media with the "extraction media" from Step 2. Incubate 24h.

Assay: Add MTT reagent (0.5 mg/mL). Incubate 4h. Dissolve formazan crystals in DMSO.

Readout: Measure Absorbance at 570 nm. Viability < 70% indicates cytotoxicity.
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Figure 2:Workflow for Real-Time FTIR Kinetics. This protocol validates the superior reactivity of

Irgacure 1173 over 2-HPP by tracking double-bond consumption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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